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Part 1: Chemical Intelligence & Strategic Context

5-Chloro-2-isobutoxybenzaldehyde (CAS: 27590-77-8) is not merely a reagent; it is a
"privileged scaffold" in medicinal chemistry. It serves as a critical electrophilic building block for
synthesizing salicylanilide derivatives (anthelmintics/antibacterials) and benzimidazole-based
bioactives. Its structural duality—a reactive aldehyde handle paired with a lipophilic isobutoxy
ether and a halogen—makes it versatile but demands precise handling to prevent degradation
and ensure operator safety.

Core Identity Matrix
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Parameter Specification

CAS Number 27590-77-8

IUPAC Name 5-Chloro-2-(2-methylpropoxy)benzaldehyde
Molecular Formula C11H13ClO2

Molecular Weight 212.67 g/mol

_ Viscous liquid or low-melting solid (dependent
Physical State )
on purity/temp)

139-141 °C @ 1 Torr (High vacuum distillation

Boiling Point ,
required)

Soluble in DCM, Toluene, THF, Ethyl Acetate;

Solubility ]
Insoluble in water

Part 2: Hazard Architecture (The "Why" of Safety)

Effective safety protocols rely on understanding the mechanism of harm, not just the
classification.

The Aldehyde Paradox (Reactivity vs. Stability)

The primary operational hazard is Auto-oxidation. Like many electron-rich benzaldehydes, this
compound avidly scavenges atmospheric oxygen to form 5-chloro-2-isobutoxybenzoic acid.

o Consequence: Purity drops rapidly if stored under air. The resulting acid can catalyze further
decomposition or alter stoichiometry in sensitive condensations (e.g., Knoevenagel or
reductive aminations).

e Visual Cue: Appearance of white crystals (acid) in the clear/yellowish liquid.

Toxicological Profile (GHS Classification)

» Skin/Eye Irritation (Cat 2/2A): The aldehyde moiety reacts with protein amines on mucosal
surfaces, causing contact dermatitis and severe eye irritation.
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e Sensitization (H317): Benzaldehydes are known sensitizers. Repeated exposure can lead to
allergic response even at low doses.

e Aquatic Toxicity (H400/H410): The chlorine atom + lipophilic isobutoxy chain (LogP > 3)
facilitates bioaccumulation in aquatic organisms. Zero-discharge to drains is mandatory.

Part 3: Operational Protocols & Engineering

Controls[5]
Storage Strategy: The "Cold Chain"

e Atmosphere: Must be stored under Argon or Nitrogen.
o Temperature:2—-8°C. Cold storage slows the kinetics of auto-oxidation.

o Container: Amber glass with a Teflon-lined septum cap. Avoid clear glass to prevent photo-
initiated radical formation.

Inert Transfer Protocol (Liquid Handling)

Do not pour this reagent. Pouring introduces air bubbles and moisture. Use the Positive
Pressure Cannula/Syringe Method.

e Purge: Insert a nitrogen line (needle) into the source bottle septum to create positive
pressure.

o Withdraw: Insert a gas-tight syringe through the septum. The pressure helps fill the syringe
without introducing air.

o Transfer: Inject directly into the reaction vessel (also under N2).

Reaction Decision Matrix

Before setting up a reaction, evaluate the compatibility using the logic below.
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Check Physical State

Solidified (Cold)

USE: DCM, THF, Toluene

Click to download full resolution via product page

Caption: Operational logic for handling 5-Chloro-2-isobutoxybenzaldehyde based on
physical state and chemical compatibility.

Part 4: Emergency Response & Waste Management
Spill Response Logic

Scenario: 50 mL bottle drop/breakage in the fume hood.
o Evacuate & Ventilate: The aldehyde odor is pungent. Clear the immediate area.[1][2][3]

e PPE Upgrade: Don butyl rubber gloves (Nitrile provides only splash protection against
aldehydes) and a half-mask respirator with Organic Vapor (OV) cartridges if outside a hood.

o Containment: Do not use water (immiscible/spreads).[4] Use Vermiculite or Activated Carbon
mats.

o Neutralization: Treat the absorbed material with dilute sodium bisulfite (NaHSOs) solution.
This forms a water-soluble bisulfite adduct, reducing volatility and reactivity.

Fire Fighting
e Hazard: Thermal decomposition produces Hydrogen Chloride (HCI) gas and acrid smoke.
o Extinguishing Media: CO:z or Dry Chemical.[5] Do not use water jet (scatters the chemical).

o Post-Fire: Equipment must be washed with alkaline solution to neutralize HCI residues.
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Waste Disposal (Critical)

» Classification:Halogenated Organic Solvent/Waste.

e Segregation: NEVER mix with "Non-Halogenated" waste. The chlorine content requires high-
temperature incineration (>1100°C) to prevent dioxin formation.

o Labeling: Clearly mark "Contains Organic Chlorides" to prevent rejection by waste handlers.

Incident Detected

Identify Type

Liquid Spill Fire / Thermal Decomp
Absorb: Vermiculite/Carbon Extinguish: CO2 / Dry Chem . .
(NO WATER) (Avoid Water Jet) RISKSHCI Gas Evolution

Max Ventilation

Neutralize: NaHSO3 (Bisulfite) Serub Surfaces

Bin: Halogenated Waste

Click to download full resolution via product page

Caption: Emergency response workflow distinguishing spill containment from fire suppression
protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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